Cas no 135473-21-1 ((2R,3R,4S,5R)-5-(6-Chloro-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol)
135473-21-1 structure
Product Name:(2R,3R,4S,5R)-5-(6-Chloro-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol
CAS No:135473-21-1
MF:C10H10ClFN4O3
MW:288.66280412674
CID:2952247
PubChem ID:10517505
Update Time:2024-02-29
(2R,3R,4S,5R)-5-(6-Chloro-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol Chemical and Physical Properties
Names and Identifiers
-
- (2R,3R,4S,5R)-5-(6-Chloro-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol
- (2R,3R,4S,5R)-5-(6-chloropurin-9-yl)-4-fluoro-2-(hydroxymethyl)oxolan-3-ol
- F13907
- A900262
- 6-CHLORO-9-(2-DEOXY-2-FLUORO-D-ARABINOFURANOSYL)PURINE
- 6-Chloro-9-(2-fluoro-2-deoxy-beta-D-arabinofuranosyl)-9H-purine
- 6-Chloropurine -9-beta-D-(2/'-deoxy-2/'-fluoro)arabino-riboside
-
- Inchi: 1S/C10H10ClFN4O3/c11-8-6-9(14-2-13-8)16(3-15-6)10-5(12)7(18)4(1-17)19-10/h2-5,7,10,17-18H,1H2/t4-,5+,7-,10-/m1/s1
- InChI Key: HLXISARTQIJHHE-GQTRHBFLSA-N
- SMILES: ClC1C2=C(N=CN=1)N(C=N2)[C@H]1[C@H]([C@@H]([C@@H](CO)O1)O)F
Computed Properties
- Exact Mass: 288.0425460g/mol
- Monoisotopic Mass: 288.0425460g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 93.3
Experimental Properties
- Density: 1.97±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.72 g/l) (25 º C),
(2R,3R,4S,5R)-5-(6-Chloro-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM138775-10mg |
(2R,3R,4S,5R)-5-(6-chloro-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol |
135473-21-1 | 97% | 10mg |
$1356 | 2023-02-18 | |
| Alichem | A159003069-5mg |
(2R,3R,4S,5R)-5-(6-Chloro-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol |
135473-21-1 | 97% | 5mg |
980.00 USD | 2021-06-11 | |
| Alichem | A159003069-10mg |
(2R,3R,4S,5R)-5-(6-Chloro-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol |
135473-21-1 | 97% | 10mg |
1,566.00 USD | 2021-06-11 | |
| Ambeed | A449982-1g |
(2R,3R,4S,5R)-5-(6-Chloro-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol |
135473-21-1 | 97% | 1g |
$624.0 | 2024-04-24 |
(2R,3R,4S,5R)-5-(6-Chloro-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
135473-21-1 ((2R,3R,4S,5R)-5-(6-Chloro-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol) Related Products
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